Cas no 19356-17-3 (Calcifediol)

• Product Name: Calcifediol
• CAS No: 19356-17-3
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• MDL: MFCD00867077
• CID: 93468
• PubChem ID: 24895612
• Update Time: 2025-11-01

Calcifediol Chemical and Physical Properties

Names and Identifiers

• CALCIDIOL
• CALCIFEDIOL MONOHYDRATE
• 25-OH-D3
• 25-HYDROXYVITAMIN D3
• 25-hydroxyvitamin d3 monohydrate
• 25-hydroxycholecalciferol monohydrate
• (5z,7e)-9,10-secocholesta-5,7,10(19)-triene-3b,25-diol monohydrate
• CALCIFEDIOL 1-HYDRATE
• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, monohydrate, (3.beta.,5Z,7E)-
• 25-Hydroxycholecalciferol
• calcifediol
• Vitamin D3, 25-Hydroxy-
• 25-Hydroxy-vitamin D3 monohydrate
• (3beta,5Z,7E)-9,10-secocholestan-5,7,10(19)-triene-3,25-diol
• Vitamin D3 25-
• (3b,5Z,7E)- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
• 25-Hydroxyvitamin D3 solution
• 25HydroxyvitaminD3
• 25-Hydroxyvitamin-D3-[2H3]
• Calcidiol,Didrogyl,Hidroferol
• Calcifediol,(εR,1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-α,α,ε,7a-tetramethyl-1H-indene-1-pentanol
• Vitamin D3 25 Calcifediol
• 25-Hydroxycholecalciferol solution
• Didrogyl
• U-32070E
• Ro 8-8892
• Hidroferol
• Rovimix Hy-D
• Calcifediol anhydrous
• Calcifediol, >=98%
• 25-Hydroxyvitamin D
• Calcifediolum
• Calderol
• Rayaldee
• Cholecalciferol, 25-hydroxy-
• Calcifidiol
• Delakmin
• Dedrogyl
• T0WXW8F54E
• Calcifediolum [INN-Latin]
• 3-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLE
• 25-hydroxy Vitamin D3
• (5Z,7E)-9,10-Seco-5,7,10(19)-cholestatrien-3beta,25-diol
• U 32070E
• CCG-268657
• MFCD00867077
• BCP9000472
• (3S,5Z,7E)-9,10-secocholesta-5,7,10-triene-3,25-diol
• CALCIFEDIOL,ANHYDROUS
• SR-05000001468
• NCGC00161326-01
• 25-hydroxyvitamin D3 / 25-hydroxycholecalciferol / calcidiol
• (3S,5Z,7E)-9,10-seco-5,7,10(19)-cholestatriene-3,25-diol
• Calcifediol, European Pharmacopoeia (EP) Reference Standard
• AMY2863
• (S,Z)-3-((E)-2-((1R,3aS,7aR)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexanol
• AKOS015965097
• DB00146
• B91135EC-8937-4D8B-A533-CCD82F33C1B0
• AB01275461_02
• CHEBI:17933
• CS-0800
• DTXSID0022721
• s1469
• CHEBI:94743
• EINECS 242-990-9
• 25(OH)D3
• 25-hydroxy-cholecalciferol
• HMS1791G13
• 5,6-cis-25-Hydroxyvitamin D3
• CALCIFEDIOL, ANHYDROUS
• 25-(OH)Vitamin D3
• Hy-D
• CALCIFEDIOL,ANHYDROUS [VANDF]
• EN300-7413489
• 1H-Indene-1-pentanol, octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-.alpha.,.alpha.,.epsilon.,7a-tetramethyl-, (.epsilon.R,1R,3aS,4E,7aR)-
• HY-32351
• (3beta,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
• BRD-K77175907-001-01-5
• 3-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANOL
• C01561
• Spectrum5_001931
• (3S,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
• U 32070 E
• (1S,3Z)-3-{2-[(1R,3aS,4E,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexan-1-ol
• (3S,5Z,14beta,17alpha)-9,10-secocholesta-5,7,10-triene-3,25-diol
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-5-hydroxy-1,5-dimethyl-hexyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexanol
• UNII-T0WXW8F54E
• DM100
• 64719-49-9
• AC-31367
• HMS1361G13
• NCGC00161326-04
• GTPL6921
• Q139307
• Calcifediol, United States Pharmacopeia (USP) Reference Standard
• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, (3beta,5Z,7E)-
• W-201718
• 9,10-Secocholesta-5,7,10(19)-triene-3b,25-diol
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• (5Z,7E)-(3S)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
• IDI1_033881
• 25-Hydroxyvitamin D3 monohydrate, >=99.0% (HPLC)
• BSPBio_001411
• HMS3402G13
• Vitamin D, 25-hydroxy-
• SCHEMBL3296
• HMS2089L21
• (?R,1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-?,?,?,7a-tetramethyl-1H-indene-1-pentanol
• BCPP000306
• BDBM50521013
• 9,10-Secocholesta-5,7,10(19)-triene-1,25-diol, (3.beta,.5Z,7E)-
• LMST03020246
• 5,6-trans-25-Hydroxycholescalciferol
• 5,6-trans-9,10-Seco-5,7,10(19)-cholestatrien-3beta,25-diol
• 25-Hydroxycholecalciferol, >=98% (HPLC)
• (5Z,7E)-(3S)-9,10-seco-5,7,10(19)-cholestatriene-3,25-diol
• NS00026306
• BML2-E02
• 19356-17-3
• 25-Hydroxycholescalciferol
• SR-05000001468-1
• Ryaldee
• JWUBBDSIWDLEOM-DTOXIADCSA-N
• AB01275461-01
• HMS1989G13
• CHEMBL1040
• A923587
• CALCIFEDIOL [MI]
• Calcifediol [INN]
• (S,Z)-3-((E)-2-((1R,3aS,7aR)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexanol
• KBio2_000131
• KBio2_005267
• (1S)-3-[2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• Bio2_000611
• (1S)-3-[2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-1-cyclohexanol
• KBioGR_000131
• Bio1_001078
• CBiol_001814
• KBioSS_000131
• (1S,3Z)-3-[(2E)-2-[(3As,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• KBio3_000261
• KBio3_000262
• Bio2_000131
• Bio1_000100
• Q27166533
• KBio2_002699
• Bio1_000589
• BRD-K77175907-001-08-0
• 1ST1571
• BRD-K77175907-002-01-3
• BRD-K77175907-001-06-4
• Calcifediol

• MDL： MFCD00867077
• Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11+,22-12-/t20-,23+,24-,25+,27-/m1/s1
• InChI Key： JWUBBDSIWDLEOM-DTOXIADCSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 400.33400
• Monoisotopic Mass: 400.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.01
• Melting Point: 74-76oC
• Boiling Point: 529.2℃ at 760 mmHg
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• PSA: 40.46000
• LogP: 6.73390
• Color/Form: 100 μg/mL in ethanol
• Solubility: Uncertain

Calcifediol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 28-36/37-45
• FLUKA BRAND F CODES：8-10-19
• Hazardous Material Identification：
• Risk Phrases：R28
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Calcifediol

Calcifediol: A Comprehensive Overview

Calcifediol, also known as 25-hydroxyvitamin D, is a crucial intermediate in the metabolism of vitamin D. With the CAS number 19356-17-3, it plays a pivotal role in maintaining calcium homeostasis and bone health. Recent studies have highlighted its broader implications in immune regulation, cardiovascular health, and even cancer prevention, making it a subject of intense scientific interest.

The synthesis of calcifediol begins in the skin upon exposure to sunlight, where 7-dehydrocholesterol is converted into cholecalciferol (vitamin D3). This compound is then hydroxylated in the liver to form calcifediol, which serves as a precursor to the biologically active form, calcitriol (1,25-dihydroxyvitamin D). The conversion of calcifediol to calcitriol is tightly regulated by parathyroid hormone (PTH) and fibroblast growth factor 23 (FGF23), ensuring precise control over calcium and phosphorus metabolism.

Recent research has uncovered novel roles for calcifediol beyond its traditional functions. For instance, studies have shown that adequate levels of calcifediol are associated with reduced inflammation and improved immune responses. This has led to investigations into its potential therapeutic uses in autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, emerging evidence suggests that calcifediol may play a protective role against chronic conditions like cardiovascular disease and diabetes by modulating insulin sensitivity and reducing oxidative stress.

In the context of cancer, calcifediol has been shown to inhibit tumor growth and metastasis through various mechanisms, including induction of apoptosis and suppression of angiogenesis. Clinical trials are currently exploring its efficacy as an adjuvant therapy in cancers such as breast, prostate, and colorectal cancer. These findings underscore the importance of maintaining optimal levels of calcifediol, particularly in populations at risk for deficiency due to limited sun exposure or dietary intake.

The measurement of serum calcifediol levels has become a standard diagnostic tool for assessing vitamin D status. However, recent studies have raised concerns about the accuracy of existing assays and the variability in reference ranges across laboratories. To address this, researchers are developing more precise methods for quantifying calcifediol, which could improve the accuracy of diagnosis and treatment recommendations.

In conclusion, calcifediol, with its CAS number 19356-17-3 strong>, is a vital molecule with far-reaching implications for human health. Its role extends beyond calcium regulation to encompass immune modulation, chronic disease prevention, and cancer therapy. As research continues to uncover new functions of this versatile compound, it is likely to become an even more integral part of preventive and therapeutic strategies in medicine.